Cas no 22906-73-6 (1-Methyl-4,4'-bipyridinium)

• Product Name: 1-Methyl-4,4'-bipyridinium
• CAS No: 22906-73-6
• MF: C₁₁H₁₁N₂
• MW: 171.218442201614
• CID: 238687
• PubChem ID: 38116
• Update Time: 2025-07-19

1-Methyl-4,4'-bipyridinium Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium, 1-methyl-
• 1-methyl-4-pyridin-1-ium-4-ylpyridin-1-ium
• SCHEMBL10256980
• SMR000057824
• CB11396
• MLS000037873
• CBMicro_014481
• AKOS022122045
• 22906-73-6
• 1-methyl-4-(4-pyridyl)pyridin-1-ium;iodide
• cid_38115
• SMSF0004825
• 1-Methyl-[4,4'-bipyridin]-1-ium
• 1-methyl-4-pyridin-4-yl-pyridin-1-ium;iodide
• CHEMBL1621058
• BDBM61268
• 1-Methyl-4,4'-bipyridinium

• Inchi： 1S/C11H11N2/c1-13-8-4-11(5-9-13)10-2-6-12-7-3-10/h2-9H,1H3/q+1
• InChI Key： PFFANLXVTHIIBE-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 171.092223359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 16.8Ų

Experimental Properties

• PSA: 18.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 1-Methyl-4,4'-bipyridinium

Introduction to 1-Methyl-4,4'-bipyridinium (CAS No. 22906-73-6)

1-Methyl-4,4'-bipyridinium, identified by the Chemical Abstracts Service Number (CAS No.) 22906-73-6, is a significant compound in the field of coordination chemistry and has garnered considerable attention due to its unique structural and electronic properties. This bipyridine derivative, featuring a methyl group at the 1-position of one pyridine ring, exhibits distinct characteristics that make it valuable in various applications, particularly in catalysis, material science, and as a ligand in metal complexes. The compound's ability to form stable coordination bonds with transition metals has opened up new avenues in the development of advanced materials and functional systems.

The molecular structure of 1-Methyl-4,4'-bipyridinium consists of two pyridine rings connected by a methylene bridge at the 1,1' positions. The presence of the methyl group introduces steric and electronic effects that influence its coordination behavior and reactivity. This compound is particularly notable for its role as a ligand in homogeneous catalysis, where it can stabilize transition metal centers and facilitate various chemical transformations. The electron-rich nature of the bipyridine moiety allows for effective π-backbonding interactions with metal ions, enhancing catalytic activity and selectivity.

In recent years, 1-Methyl-4,4'-bipyridinium has been extensively studied for its applications in organic synthesis and polymer chemistry. Its ability to form stable complexes with metals such as ruthenium and iridium has made it a key component in the development of efficient photocatalysts for dye-sensitized solar cells (DSSCs) and polymer light-emitting diodes (PLEDs). These applications leverage the compound's ability to facilitate electron transfer processes, which are critical for energy conversion and optoelectronic devices.

Moreover, research has highlighted the potential of 1-Methyl-4,4'-bipyridinium in medicinal chemistry. The compound's structural motif is reminiscent of natural products that exhibit biological activity, prompting investigations into its pharmacological properties. Studies have shown that derivatives of this bipyridine can interact with biological targets, offering insights into drug design and development. The compound's stability under various conditions makes it an attractive candidate for use in drug delivery systems and bioimaging applications.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of 1-Methyl-4,4'-bipyridinium complexes. High-level ab initio calculations have provided detailed insights into the electronic structure and bonding interactions within these metal complexes. These studies have not only confirmed experimental observations but also predicted new functionalities that can be exploited in material design. The integration of computational methods with experimental techniques has significantly enhanced our understanding of how this compound behaves in different environments.

The synthesis of 1-Methyl-4,4'-bipyridinium has also seen notable developments. Modern synthetic approaches have improved yield and purity, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex bipyridine derivatives. These advancements have broadened the scope of applications for this compound, particularly in areas requiring highly functionalized ligands.

In conclusion, 1-Methyl-4,4'-bipyridinium (CAS No. 22906-73-6) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structural and electronic properties make it indispensable in catalysis, material science, and medicinal chemistry. As research continues to uncover new aspects of this compound's behavior and potential uses, its significance is expected to grow further. The ongoing exploration of its properties not only advances fundamental scientific understanding but also paves the way for innovative technologies and solutions.